Cas no 2229329-25-1 (1-methyl-5-(nitromethyl)-1H-pyrazole)

• Product Name: 1-methyl-5-(nitromethyl)-1H-pyrazole
• CAS No: 2229329-25-1
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 5860924
• PubChem ID: 165845042
• Update Time: 2025-05-24

1-methyl-5-(nitromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(nitromethyl)-1H-pyrazole
• EN300-1785056
• 2229329-25-1

• Inchi： 1S/C5H7N3O2/c1-7-5(2-3-6-7)4-8(9)10/h2-3H,4H2,1H3
• InChI Key： QPNWTDRLNCQXOI-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1=CC=NN1C)=O

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-methyl-5-(nitromethyl)-1H-pyrazole

1-Methyl-5-(Nitromethyl)-1H-Pyrazole (CAS No. 2229329-25-1): A Comprehensive Overview

1-Methyl-5-(Nitromethyl)-1H-Pyrazole, identified by the CAS registry number 2229329-25-1, is a heterocyclic organic compound with significant applications in various fields of chemistry and material science. This compound belongs to the pyrazole family, a class of five-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The presence of a methyl group at position 1 and a nitromethyl group at position 5 introduces unique electronic and structural properties, making it a subject of interest in both academic research and industrial applications.

The synthesis of 1-methyl-5-(nitromethyl)-1H-pyrazole typically involves multi-step organic reactions, often utilizing nitration or substitution strategies to introduce the nitromethyl group onto the pyrazole ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the nitration process, achieving higher yields and purities.

One of the most notable applications of CAS No. 2229329-25-1 is in the field of materials science, particularly in the development of advanced materials for optoelectronic devices. The compound's ability to absorb light in specific wavelengths makes it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that incorporating 1-methyl-5-(nitromethyl)-1H-pyrazole into polymer blends can enhance their electronic properties, leading to improved device performance.

In addition to its role in materials science, 1-methyl-5-(nitromethyl)-1H-pyrazole has also found applications in medicinal chemistry. Its structural similarity to certain bioactive compounds suggests potential use as a lead molecule for drug discovery. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could pave the way for novel therapeutic agents.

The physical properties of CAS No. 2229329-25-1 are well-documented, including its melting point, solubility, and stability under various conditions. These properties are critical for its application in different chemical processes and formulations. For example, its high thermal stability makes it suitable for high-temperature applications, while its solubility characteristics influence its compatibility with various solvents used in industrial settings.

Recent studies have also focused on the environmental impact of 1-methyl-5-(nitromethyl)-1H-pyrazole, particularly its biodegradability and potential toxicity to aquatic organisms. Understanding these aspects is crucial for ensuring sustainable practices in its production and use. Researchers have reported that under specific environmental conditions, the compound undergoes microbial degradation, reducing its persistence in natural systems.

In conclusion, CAS No. 22293